1-(4-butoxyphenyl)-3-[(pyridin-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea

• IUPAC Name: 3-(4-butoxyphenyl)-1-(pyridin-2-ylmethyl)-1-(thiophen-3-ylmethyl)urea
• InChI: InChI=1S/C22H25N3O2S/c1-2-3-13-27-21-9-7-19(8-10-21)24-22(26)25(15-18-11-14-28-17-18)16-20-6-4-5-12-23-20/h4-12,14,17H,2-3,13,15-16H2,1H3,(H,24,26)
• InChI Key: VSMPKAXDFCGFAX-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)NC(=O)N(CC2=CSC=C2)CC3=CC=CC=N3
• Molecular Formula: C22H25N3O2S
• Molecular Weight: 395.5 g/mol
• CAS No.: 1235074-81-3

Description

1-(4-butoxyphenyl)-3-[(pyridin-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea is a useful research compound. Its molecular formula is C22H25N3O2S and its molecular weight is 395.52. The purity is usually 95%.
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Scientific Research Applications

Anion Binding and Supramolecular Chemistry

Urea and thiourea derivatives are prominent in anion receptor chemistry due to their ability to form strong hydrogen bonds with anions. This property is exploited in the design of new organic molecules for sensing, separation, and stabilization of anionic species, contributing to fields such as crystal engineering and the development of functional materials (Blažek Bregović, Basarić, & Mlinarić-Majerski, 2015).

Drug Design and Biological Activities

Urea derivatives are incorporated into drugs to modulate their selectivity, stability, toxicity, and pharmacokinetic profiles due to their unique hydrogen bonding capabilities. Various urea derivatives have been explored as modulators of biological targets like kinases, proteases, and epigenetic enzymes, indicating their importance in medicinal chemistry and the potential for novel therapeutic applications (Jagtap, Kondekar, Sadani, & Chern, 2017).

Biomarkers and Environmental Monitoring

In environmental and health sciences, urea derivatives serve as biomarkers for monitoring exposure to toxic substances and evaluating the risks associated with environmental pollutants. For example, the analysis of globin adducts formed by butadiene-derived epoxides provides insights into the internal formation of carcinogenic compounds, aiding in the assessment of occupational and environmental health risks (Boysen, Georgieva, Upton, Walker, & Swenberg, 2007).

Agricultural and Environmental Applications

Urea derivatives also play a crucial role in agriculture and environmental protection. For instance, urease inhibitors are used to mitigate the adverse effects of urea fertilizers on the environment, reducing nitrogen loss and improving the efficiency of nitrogen use in agricultural practices. This aligns with efforts to enhance food security while minimizing environmental impacts (Bremner, 1995).